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An In-depth Review of a Promising Class of Bioactive Tetranortriterpenoids

Introduction
Odoratone, a member of the tirucallane-type limonoids, represents a class of highly

oxygenated tetranortriterpenoids predominantly found in the Meliaceae family of plants. Initially

isolated from Entandrophragma candollei, the structure of odoratone has been a subject of

scientific investigation, with its definitive structure now established as 23R,24S-dihydroxy-

22S,25-epoxytirucall-7-en-3-one.[1][2] This guide provides a comprehensive overview of the

chemical nature of odoratone and the broader class of tirucallane limonoids, their known

biological activities, and the methodologies employed in their study. While specific quantitative

data and mechanistic pathways for odoratone itself remain limited in publicly available

research, this document synthesizes the existing knowledge on closely related compounds to

provide a valuable resource for researchers, scientists, and drug development professionals.

Limonoids, in general, are recognized for their diverse and potent biological activities, including

cytotoxic, anti-inflammatory, antimicrobial, and antifeedant properties.[3][4][5][6] This has

positioned them as a promising source of lead compounds in drug discovery.

Chemical Profile of Odoratone
Class: Limonoid (Tetranortriterpenoid) Sub-class: Tirucallane-type Chemical Name: 23R,24S-

dihydroxy-22S,25-epoxytirucall-7-en-3-one Molecular Formula: C₃₀H₄₈O₄ Natural

Source:Entandrophragma candollei (Meliaceae)[1][2]
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The tirucallane skeleton is a characteristic feature of this subclass of limonoids, and the specific

stereochemistry and functional groups of odoratone contribute to its unique chemical

properties and, presumably, its biological activity.

Biological Activities of Tirucallane Limonoids from
Meliaceae
While specific quantitative data for odoratone is not yet widely published, studies on other

limonoids isolated from the Meliaceae family, particularly from the genus Entandrophragma,

provide strong indicators of the potential therapeutic applications of this class of compounds.

The following tables summarize representative quantitative data for various biological activities

of related limonoids.

Cytotoxic Activity
Limonoids from the Meliaceae family have demonstrated significant cytotoxic effects against

various cancer cell lines. This activity is a key area of interest for potential anticancer drug

development.

Compound Cell Line IC₅₀ (µM)
Source
Species

Citation

Prieurianin KB-3-1 1.47
Entandrophragm

a candollei
[2]

Compound 5

(unnamed)
MDA-MB-231 2.0 - 5.9

Entandrophragm

a angolense
[4][7]

Compound 5

(unnamed)
OVCAR3 2.0 - 5.9

Entandrophragm

a angolense
[4][7]

Compound 5

(unnamed)
MDA-MB-435 2.0 - 5.9

Entandrophragm

a angolense
[4][7]

Compound 5

(unnamed)
HT29 2.0 - 5.9

Entandrophragm

a angolense
[4][7]

Anti-inflammatory Activity
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Several limonoids exhibit anti-inflammatory properties, often assessed by their ability to inhibit

nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Compound Assay IC₅₀ (µM)
Source
Species

Citation

Encandollens A
NO production in

RAW 264.7 cells
Weak inhibition

Entandrophragm

a candollei
[8]

Encandollens B
NO production in

RAW 264.7 cells
Weak inhibition

Entandrophragm

a candollei
[8]

Antimicrobial Activity
The antimicrobial potential of limonoids is another area of active research. The data below is

for crude extracts, highlighting the potential of the plant source of odoratone.

Extract Organism MIC (mg/mL)
Source
Species

Citation

Methanol Extract
Staphylococcus

aureus
11.0

Entandrophragm

a angolense
[9]

Methanol Extract
Enterococcus

faecalis
9.0

Entandrophragm

a angolense
[9]

Methanol Extract Bacillus subtilis 13.0
Entandrophragm

a angolense
[9]

Methanol Extract Escherichia coli 17.0
Entandrophragm

a angolense
[9]

Methanol Extract
Pseudomonas

aeruginosa
19.0

Entandrophragm

a angolense
[9]

Methanol Extract Candida albicans 15.0
Entandrophragm

a angolense
[9]

Experimental Protocols
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Detailed experimental protocols for the isolation and biological evaluation of odoratone are not

extensively documented in a single source. However, a general workflow can be constructed

based on methodologies reported for the isolation and characterization of limonoids from

Entandrophragma species.

General Isolation and Purification Workflow
The isolation of tirucallane limonoids from the stem bark of Entandrophragma species typically

involves a multi-step process of extraction and chromatography.
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Air-dried and ground stem bark of Entandrophragma candollei

Extraction with 80% Ethanol

Solvent Partitioning (e.g., Hexane, Ethyl Acetate, n-Butanol)

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

Collection of Fractions

Semi-preparative HPLC

Isolation of Pure Odoratone

Structure Elucidation (NMR, MS, X-ray Crystallography)

Characterized Odoratone

Click to download full resolution via product page

General workflow for the isolation of odoratone.
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Cytotoxicity Assay (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard

colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Seed cancer cells in 96-well plates

Treat cells with varying concentrations of test compound (Odoratone)

Incubate for a specified period (e.g., 48-72 hours)

Add MTT solution to each well

Incubate to allow formazan crystal formation

Add solubilization solution (e.g., DMSO)

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate IC₅₀ value

Click to download full resolution via product page
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Workflow for a typical MTT cytotoxicity assay.

Signaling Pathways
The precise molecular targets and signaling pathways modulated by odoratone have not yet

been elucidated. However, research on other limonoids from the Meliaceae family suggests

potential mechanisms of action that warrant investigation for odoratone. For instance, some

limonoids have been shown to induce apoptosis in cancer cells through both intrinsic

(mitochondrial) and extrinsic (death receptor) pathways.

Hypothetical Apoptotic Signaling Pathway for Meliaceae
Limonoids
The following diagram illustrates a plausible signaling cascade that could be initiated by a

bioactive limonoid, leading to programmed cell death.

Extrinsic Pathway

Intrinsic Pathway

Limonoid Death Receptor (e.g., Fas, TNFR1) DISC Formation Caspase-8 Activation

Mitochondrion

Caspase-3 Activation

Limonoid Bax/Bcl-2 Regulation Cytochrome c Release Apoptosome Formation Caspase-9 Activation

Apoptosis

Click to download full resolution via product page

Hypothetical apoptotic pathways modulated by Meliaceae limonoids.

Future Directions
The structural elucidation of odoratone opens new avenues for research into its biological

activities and therapeutic potential. Future studies should focus on:
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Quantitative Biological Evaluation: Systematic screening of pure odoratone for its cytotoxic,

anti-inflammatory, antimicrobial, and other relevant biological activities to determine its

potency and selectivity.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways affected by odoratone to understand its mode of action.

Structure-Activity Relationship (SAR) Studies: Synthesis of odoratone analogs to explore

the key structural features responsible for its biological activity, which can guide the design of

more potent and selective derivatives.

In Vivo Studies: Evaluation of the efficacy and safety of odoratone in preclinical animal

models to assess its potential for further drug development.

Conclusion
Odoratone, a tirucallane-type limonoid from Entandrophragma candollei, belongs to a class of

natural products with significant therapeutic promise. While specific data on odoratone itself is

currently limited, the well-documented biological activities of related limonoids from the

Meliaceae family provide a strong rationale for its further investigation. This technical guide

serves as a foundational resource for researchers, summarizing the current knowledge and

outlining a roadmap for future studies aimed at unlocking the full therapeutic potential of

odoratone and its congeners. The detailed methodologies and hypothesized signaling

pathways presented herein offer a starting point for the systematic exploration of this intriguing

natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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